Cas no 1803757-85-8 (Methyl 3-cyano-4-hydroxy-5-nitrobenzoate)

• Product Name: Methyl 3-cyano-4-hydroxy-5-nitrobenzoate
• CAS No: 1803757-85-8
• MF: C₉H₆N₂O₅
• MW: 222.15434217453
• CID: 4952023
• Update Time: 2025-06-08

Methyl 3-cyano-4-hydroxy-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-hydroxy-5-nitrobenzoate

• Inchi： 1S/C9H6N2O5/c1-16-9(13)5-2-6(4-10)8(12)7(3-5)11(14)15/h2-3,12H,1H3
• InChI Key： NTCGEYLEYIYIJQ-UHFFFAOYSA-N
• SMILES： OC1C(C#N)=CC(C(=O)OC)=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: 1.5
• Topological Polar Surface Area: 116

Additional information on Methyl 3-cyano-4-hydroxy-5-nitrobenzoate

Methyl 3-cyano-4-hydroxy-5-nitrobenzoate (CAS No. 1803757-85-8): A Comprehensive Overview

Methyl 3-cyano-4-hydroxy-5-nitrobenzoate (CAS No. 1803757-85-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in various scientific applications, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular structure of Methyl 3-cyano-4-hydroxy-5-nitrobenzoate consists of a benzoate backbone substituted with a cyano group at the third position, a hydroxyl group at the fourth position, and a nitro group at the fifth position. This specific arrangement of functional groups endows the compound with distinct chemical reactivity and biological activity, making it a valuable intermediate in synthetic chemistry and drug discovery.

In recent years, Methyl 3-cyano-4-hydroxy-5-nitrobenzoate has been extensively studied for its potential applications in medicinal chemistry. Researchers have explored its utility as a precursor in the synthesis of various bioactive molecules, including those with anti-inflammatory, antioxidant, and anticancer properties. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse chemical modifications, enabling the development of structurally diverse derivatives with enhanced pharmacological profiles.

One of the most compelling aspects of Methyl 3-cyano-4-hydroxy-5-nitrobenzoate is its role in the synthesis of heterocyclic compounds. Heterocycles are fundamental structural motifs in many pharmaceuticals due to their ability to mimic natural biomolecules and interact with biological targets. The cyano and nitro groups in this compound can participate in cyclization reactions, leading to the formation of complex heterocyclic frameworks that exhibit promising biological activities.

Recent studies have highlighted the significance of Methyl 3-cyano-4-hydroxy-5-nitrobenzoate in the development of novel antimicrobial agents. The nitro group, in particular, is known for its ability to disrupt bacterial cell wall synthesis and DNA replication, making it an attractive moiety for antimicrobial drug design. Researchers have leveraged this property to develop novel derivatives of Methyl 3-cyano-4-hydroxy-5-nitrobenzoate that exhibit potent activity against resistant bacterial strains.

The hydroxyl group in the structure of Methyl 3-cyano-4-hydroxy-5-nitrobenzoate also contributes to its versatility as a synthetic intermediate. Hydroxyl groups are commonly found in natural products and pharmaceuticals, where they serve as hydrogen bond donors or acceptors, influencing solubility, bioavailability, and binding affinity. The presence of this group allows for further functionalization through etherification, esterification, or glycosylation reactions, expanding the range of possible applications.

In addition to its pharmaceutical applications, Methyl 3-cyano-4-hydroxy-5-nitrobenzoate has found utility in materials science and chemical engineering. Its unique electronic properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to absorb light across multiple wavelengths and its stability under various conditions make it an attractive candidate for these applications.

The synthesis of Methyl 3-cyano-4-hydroxy-5-nitrobenzoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as catalytic hydrogenation and metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic strategies not only enhance the efficiency of production but also open up new avenues for structural diversification.

The safety profile of Methyl 3-cyano-4-hydroxy-5-nitrobenzoate is another critical aspect that has been thoroughly evaluated through comprehensive toxicological studies. These studies have demonstrated that the compound exhibits low toxicity when used under controlled conditions, making it suitable for both laboratory research and industrial applications. However, standard safety protocols should always be followed to minimize any potential risks associated with handling this compound.

In conclusion, Methyl 3-cyano-4-hydroxy-5-nitrobenzoate (CAS No. 1803757-85-8) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and chemical engineering. Its unique structural features and functional properties make it a valuable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand even further.